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Compound of Interest

Compound Name: 2-Deoxy-D-galactose

Cat. No.: B1664072 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides essential safety and logistical information for the disposal of

2-Deoxy-D-galactose, a sugar analog used in various biochemical research applications.

Safety and Hazard Assessment
According to safety data sheets, 2-Deoxy-D-galactose is not classified as a hazardous

substance under the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS) and is not considered a hazardous substance by the Occupational Safety and Health

Administration (OSHA) 29 CFR 1910.1200.[1][2] However, it is imperative to follow standard

laboratory safety protocols and consult your institution's specific waste disposal guidelines.

Property Data

Hazard Classification Not a hazardous substance or mixture[1][3]

GHS Labeling Not required

Physical State Solid

Solubility in Water 5 mg/mL

Storage Temperature 10-30°C
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Disposal Procedures
The appropriate disposal method for 2-Deoxy-D-galactose depends on its form (solid, in

solution, or as contaminated material) and the regulations set forth by your institution and local

authorities.

Step 1: Consult Your Institutional and Local Guidelines
Before proceeding with any disposal method, the first and most crucial step is to consult your

institution's Chemical Hygiene Plan and your local waste disposal regulations. These

documents will provide specific instructions for the disposal of non-hazardous chemical waste.

Step 2: Evaluate the Waste Form
A. Pure, Uncontaminated 2-Deoxy-D-galactose (Solid)

For pure, solid 2-Deoxy-D-galactose that has not been mixed with any hazardous materials:

Containerization: Ensure the chemical is in a well-sealed, properly labeled container.

Labeling: The label should clearly identify the contents as "2-Deoxy-D-galactose" and

indicate that it is non-hazardous.

Disposal: In many cases, non-hazardous solid chemical waste can be disposed of in the

regular laboratory trash.[4][5] However, this must be confirmed with your institution's

Environmental Health and Safety (EHS) department. Some institutions may require it to be

collected as chemical waste regardless of its non-hazardous classification.

B. 2-Deoxy-D-galactose Solutions

For aqueous solutions of 2-Deoxy-D-galactose:

Check for Other Contaminants: If the solution contains other hazardous chemicals, it must

be treated as hazardous waste and disposed of according to the guidelines for those

contaminants.

Dilution and Drain Disposal: If the solution only contains 2-Deoxy-D-galactose and is not

contaminated, some institutions may permit drain disposal with copious amounts of water,
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provided the concentration is low.[6] Always seek approval from your EHS department before

disposing of any chemical down the drain.[5]

Chemical Waste Collection: If drain disposal is not permitted, collect the solution in a

properly labeled waste container for pickup by your institution's hazardous waste

management team.

C. Contaminated Materials

For materials such as gloves, paper towels, or labware that are contaminated with 2-Deoxy-D-
galactose:

Assess Contaminants: If the materials are also contaminated with hazardous substances,

they must be disposed of as hazardous waste.

Non-Hazardous Contamination: If the materials are only contaminated with 2-Deoxy-D-
galactose, they can typically be disposed of in the regular laboratory trash.[7]

Sharps: Any contaminated sharps (e.g., needles, broken glass) must be disposed of in a

designated sharps container.[7]

Experimental Protocols
As 2-Deoxy-D-galactose is not considered a hazardous or highly reactive substance, there

are no specific experimental protocols for its neutralization or deactivation prior to disposal. The

primary focus is on proper segregation and disposal in accordance with institutional and local

guidelines.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Deoxy-D-galactose.
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Caption: Decision workflow for 2-Deoxy-D-galactose disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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